3-[(4-Bromobenzyl)oxy]azetidine trifluoroacetate
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Overview
Description
“3-[(4-Bromobenzyl)oxy]azetidine trifluoroacetate” is a chemical compound with the molecular formula C12H13BrF3NO3 . It has a molecular weight of 356.14 g/mol .
Molecular Structure Analysis
The compound contains an azetidine ring, which is a four-membered cyclic amine. It also has a bromobenzyl group attached to one of the ring’s carbon atoms and a trifluoroacetate group attached to the nitrogen atom of the azetidine ring .Scientific Research Applications
Antibiotic Development
Substituted azetidinyl compounds, including those related to "3-[(4-Bromobenzyl)oxy]azetidine trifluoroacetate," have shown significant activity against Gram-negative bacteria, highlighting their potential as a new class of beta-lactam antibiotics (Woulfe & Miller, 1985).
Synthesis and Chemical Properties
Several studies focus on the synthesis and chemical properties of azetidine derivatives. For instance, azetidinyl ketones have been synthesized from alpha-bromobenzyl chalcone, exhibiting potential for further chemical transformations (Stevens & Cromwell, 1971). Also, the synthesis of N-Aryl β-Amino Alcohols via trifluoroacetic acid promoted multicomponent coupling of aziridines, arynes, and water has been reported, showing the versatility of azetidine compounds in chemical reactions (Roy, Baviskar, & Biju, 2015).
Drug Design and Discovery
In the realm of drug discovery, 3-aryl-3-sulfanyl azetidines synthesized from azetidine-3-ols have shown promise. The mild iron-catalyzed thiol alkylation process used in their synthesis suggests their potential incorporation in drug discovery programs (Dubois et al., 2019). Additionally, the discovery of BAF312 (Siponimod), a potent and selective S1P receptor modulator, involves the use of alkoxyimino derivatives of azetidine, highlighting the relevance of such compounds in the development of new drugs (Pan et al., 2013).
Safety and Hazards
Properties
IUPAC Name |
3-[(4-bromophenyl)methoxy]azetidine;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrNO.C2HF3O2/c11-9-3-1-8(2-4-9)7-13-10-5-12-6-10;3-2(4,5)1(6)7/h1-4,10,12H,5-7H2;(H,6,7) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNKTTWDNSAUJCD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)OCC2=CC=C(C=C2)Br.C(=O)(C(F)(F)F)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13BrF3NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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